Cas no 1804232-53-8 (3-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde)

• Product Name: 3-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde
• CAS No: 1804232-53-8
• MF: C₁₀H₈Br₂O₂
• MW: 319.977321624756
• CID: 4974409
• Update Time: 2025-05-24

3-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde

• Inchi： 1S/C10H8Br2O2/c11-5-8(14)4-9-7(6-13)2-1-3-10(9)12/h1-3,6H,4-5H2
• InChI Key： YQYYZLIKYBSLMU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C=O)=C1CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1

Additional information on 3-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde

3-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde: A Comprehensive Overview

3-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde, also known by its CAS registry number 1804232-53-8, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzaldehyde moiety substituted with bromine atoms and an oxopropyl group. The presence of multiple functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions. Recent studies have highlighted its potential in drug discovery, material science, and as a precursor for advanced organic syntheses.

The molecular structure of 3-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde is particularly intriguing due to the spatial arrangement of its substituents. The benzene ring serves as the central framework, with a bromine atom attached at the meta position relative to the aldehyde group. Additionally, the compound features a 3-bromo-2-oxopropyl group at the ortho position of the benzene ring. This arrangement not only influences the compound's physical properties but also plays a crucial role in its reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1804232-53-8 through various methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the substitution pattern on the benzene ring. Another promising method employs organocatalysis, leveraging non-toxic and readily available catalysts to achieve high yields and selectivity. These developments underscore the importance of this compound as a valuable building block in organic synthesis.

The biological activity of 3-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde has been extensively studied in recent years. Research indicates that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic applications. Furthermore, studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings highlight the compound's potential as a lead molecule in drug development.

In terms of material science, 1804232-53-8 has shown promise as a precursor for the synthesis of advanced materials, including polymers and nanoparticles. Its ability to undergo various types of polymerization reactions makes it an attractive candidate for developing materials with tailored properties. Additionally, its role in click chemistry has been explored, offering new avenues for constructing complex molecular architectures.

The environmental impact of 3-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde has also been a topic of interest in recent studies. Research into its biodegradation pathways has revealed that under specific conditions, the compound can be effectively broken down by microbial communities. This knowledge is crucial for assessing its safety and sustainability in industrial applications.

In conclusion, 1804232-53-8, or 3-Bromo-2-(3-bromo-2-oxopropyl)benzaldehyde, stands out as a multifaceted compound with diverse applications across various disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.